Cas no 1807222-16-7 (2-Cyano-3,5-dibromobenzenesulfonyl chloride)

• Product Name: 2-Cyano-3,5-dibromobenzenesulfonyl chloride
• CAS No: 1807222-16-7
• MF: C₇H₂Br₂ClNO₂S
• MW: 359.422277927399
• CID: 4792453
• Update Time: 2025-07-02

2-Cyano-3,5-dibromobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,5-dibromobenzenesulfonyl chloride

• Inchi： 1S/C7H2Br2ClNO2S/c8-4-1-6(9)5(3-11)7(2-4)14(10,12)13/h1-2H
• InChI Key： RFAIKVOWNIOVKT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C#N)S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 358
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-3,5-dibromobenzenesulfonyl chloride

Introduction to 2-Cyano-3,5-dibromobenzenesulfonyl chloride (CAS No. 1807222-16-7) and Its Applications in Modern Chemical Research

2-Cyano-3,5-dibromobenzenesulfonyl chloride, identified by the CAS number 1807222-16-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both cyano and bromine substituents on the benzene ring enhances its reactivity, making it a valuable building block for constructing complex molecular architectures.

The structural features of 2-Cyano-3,5-dibromobenzenesulfonyl chloride contribute to its versatility in synthetic chemistry. The cyano group (-CN) introduces a polar site for nucleophilic substitution reactions, while the two bromine atoms (-Br) at the 3rd and 5th positions provide additional handles for further functionalization. This dual reactivity makes the compound particularly useful in the development of novel pharmaceuticals and agrochemicals, where precise control over molecular structure is essential.

In recent years, there has been a growing interest in exploring the applications of halogenated sulfonyl chlorides in medicinal chemistry. The compound 2-Cyano-3,5-dibromobenzenesulfonyl chloride has been employed in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have demonstrated efficacy in treating infections, inflammation, and even certain types of cancer. The unique reactivity of this compound allows for the introduction of additional functional groups, enabling the creation of structurally diverse sulfonamide libraries for high-throughput screening.

One notable application of 2-Cyano-3,5-dibromobenzenesulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the benzene ring with cyano and bromine substituents, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. Preliminary studies have shown that sulfonyl chloride derivatives derived from this compound exhibit promising inhibitory activity against various kinases, making them potential candidates for further development into therapeutic agents.

The synthesis of 2-Cyano-3,5-dibromobenzenesulfonyl chloride involves a multi-step process that typically begins with the bromination of a precursor aromatic compound followed by cyano group introduction and subsequent sulfonylation with thionyl chloride. The reaction conditions must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for industrial applications.

The chemical properties of 2-Cyano-3,5-dibromobenzenesulfonyl chloride also make it a valuable tool in material science. For instance, it has been used in the preparation of organic semiconductors and conductive polymers. The ability to introduce halogenated and cyano functional groups into aromatic systems allows for the design of materials with tailored electronic properties. These materials are being explored for applications in flexible electronics, organic light-emitting diodes (OLEDs), and solar cells.

Recent research has also highlighted the role of 2-Cyano-3,5-dibromobenzenesulfonyl chloride in drug discovery through computational chemistry approaches. Molecular modeling studies have demonstrated that modifications to its structure can enhance binding interactions with biological targets. By leveraging computational tools, researchers can predict how different substituents will affect the compound's bioactivity, thereby accelerating the drug development pipeline.

In conclusion, 2-Cyano-3,5-dibromobenzenesulfonyl chloride (CAS No. 1807222-16-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in developing next-generation therapeutics and advanced materials.